Welcome to BenchChem Online Store!
Deutsch
List
Bench Chemicals
molecular formula C12H16N2O4 B8689502 Methyl 4-[(2-methylpropyl)amino]-3-nitrobenzoate CAS No. 234751-00-9

Methyl 4-[(2-methylpropyl)amino]-3-nitrobenzoate

Cat. No. B8689502
CAS RN: 234751-00-9
M. Wt: 252.27 g/mol
InChI Key: OCDFGCSEERXHCB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08759535B2

Procedure details

4-Isobutylamino-3-nitro-benzoic acid methyl ester (950.0 mg) was prepared by following General Procedure A starting from methyl 4-chloro-3-nitrobenzoate (1.0 g) and isobutyl amine (402.0 mg) in DMF (10.0 mL). The crude product was used in the next step without further purification.
Name
methyl 4-chloro-3-nitrobenzoate
Quantity
1 g
Type
reactant
Reaction Step One
Name
isobutyl amine
Quantity
402 mg
Type
reactant
Reaction Step Two
Name
DMF
Quantity
10 mL
Type
solvent
Reaction Step Three
Name
4-Isobutylamino-3-nitro-benzoic acid methyl ester

Identifiers

REACTION_CXSMILES
Cl[C:2]1[CH:11]=[CH:10][C:5]([C:6]([O:8][CH3:9])=[O:7])=[CH:4][C:3]=1[N+:12]([O-:14])=[O:13].[CH2:15]([NH2:19])[CH:16]([CH3:18])[CH3:17]>CN(C=O)C>[CH3:9][O:8][C:6](=[O:7])[C:5]1[CH:10]=[CH:11][C:2]([NH:19][CH2:15][CH:16]([CH3:18])[CH3:17])=[C:3]([N+:12]([O-:14])=[O:13])[CH:4]=1

Inputs

Step One
Name
methyl 4-chloro-3-nitrobenzoate
Quantity
1 g
Type
reactant
Smiles
ClC1=C(C=C(C(=O)OC)C=C1)[N+](=O)[O-]
Step Two
Name
isobutyl amine
Quantity
402 mg
Type
reactant
Smiles
C(C(C)C)N
Step Three
Name
DMF
Quantity
10 mL
Type
solvent
Smiles
CN(C)C=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The crude product was used in the next step without further purification

Outcomes

Product
Name
4-Isobutylamino-3-nitro-benzoic acid methyl ester
Type
product
Smiles
COC(C1=CC(=C(C=C1)NCC(C)C)[N+](=O)[O-])=O
Measurements
Type Value Analysis
AMOUNT: MASS 950 mg
YIELD: CALCULATEDPERCENTYIELD 81.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.